2-Morpholinopyrazine
Overview
Description
2-Morpholinopyrazine is a chemical compound with the CAS Number: 5625-94-5 and a molecular weight of 165.19 . Its IUPAC name is 4-(2-pyrazinyl)morpholine .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring attached to a morpholine ring . The InChI code for the compound is 1S/C8H11N3O/c1-2-10-8(7-9-1)11-3-5-12-6-4-11/h1-2,7H,3-6H2 .
Scientific Research Applications
Antitumor and Antimetastatic Properties
- The synthesis of bis(dioxopiperazine) derivatives, including a bis(morpholinomethyl) analogue, demonstrated antimetastatic properties in the Lewis Lung carcinoma model. A specific cis-bis(morpholinomethyl) analogue showed significant antimetastatic effects, suggesting potential application in cancer therapy (Witiak, Nair, & Schmid, 1985).
Synthesis of Potent Antimicrobials
- 2-(1-Methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine, synthesized through a process involving 2-morpholinopyrazine, has been used in creating potent antimicrobials like arecoline derivatives, phendimetrazine, and polygonapholine (Kumar, Sadashiva, & Rangappa, 2007).
Synthesis of Azolopyrimidine Derivatives for Antitumor Activity
- A study on the synthesis of morpholinyl-chalcones and azolopyrimidine derivatives incorporating morpholine moiety revealed that some compounds exhibited promising in vitro antitumor activity against human lung cancer and hepatocellular carcinoma, compared to standard drugs like cisplatin (Gomha, Muhammad, Abdel‐aziz, & El-Arab, 2018).
Anti-Tumor Agents from Benzopyranylamine Compounds
- Research into benzopyranylamine compounds, including morpholine derivatives, showed potential anti-tumor properties, especially against human breast, CNS, and colon cancer cell lines (Jurd, 1996).
Antithrombotic Activity
- Benzopyranopyrimidine derivatives, including a 2-morpholino derivative, displayed significant antithrombotic activity in experimental models. They were found to be more effective than traditional antiplatelet agents and had a lower prohemorrhagic activity (Ballabeni, Calcina, Tognolini, Bruno, Manotti, & Barocelli, 2004).
Synthesis of Morpholin-2-one Derivatives
- A novel synthesis approach for morpholin-2-one derivatives was developed using dialkyl dicyanofumarates and β-amino alcohols. This process highlights the versatility of morpholine derivatives in chemical synthesis (Mlostoń, Pieczonka, Korany, Linden, & Heimgartner, 2012).
Development of Phosphodiesterase Inhibitors
- Optimization of keto-benzimidazole leads to identify a PDE10A clinical candidate indicated the potential of morpholine derivatives in developing selective and efficacious inhibitors for therapeutic applications (Hu et al., 2014).
Coronary Active Benzopyranone Derivatives
- Investigations into 2-benzopyranone derivatives, including morpholine derivatives, have shown promise in the prophylaxis and therapy of coronary heart disease (Jacobi, Boltze, Seidel, & Schwarz, 1977).
Anticholinesterase Agents from Pyrazolines
- A study on the synthesis of new pyrazoline derivatives, including morpholine derivatives, evaluated their anticholinesterase effects. These compounds showed potential applications in treating neurodegenerative disorders (Altıntop, 2020).
Chemical Structure and Reactivity
- Research into the chemical structure and reactivity of morpholine derivatives, such as 4-(pyrazin-2-yl)morpholine, contributes to a deeper understanding of their potential applications in various fields (Bandaru, Kapdi, & Schulzke, 2018).
properties
IUPAC Name |
4-pyrazin-2-ylmorpholine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-2-10-8(7-9-1)11-3-5-12-6-4-11/h1-2,7H,3-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFSZVTIOFCMLGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=CN=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10518080 | |
Record name | 4-(Pyrazin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5625-94-5 | |
Record name | 4-(2-Pyrazinyl)morpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5625-94-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Pyrazin-2-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10518080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.